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Compound of Interest

Compound Name: SFTI-1

Cat. No.: B15136060 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with SFTI-1, a potent cyclic peptide trypsin inhibitor.

Adherence to these procedures is critical for ensuring a safe laboratory environment and the

integrity of your research.

SFTI-1, or Sunflower Trypsin Inhibitor-1, is a 14-amino acid bicyclic peptide known for its

remarkable stability and potent inhibition of serine proteases like trypsin.[1][2] While specific

hazard data for SFTI-1 is not readily available, its classification as a biologically active peptide

necessitates careful handling to minimize exposure and prevent contamination. The following

guidelines are based on best practices for handling potent, research-grade biochemicals.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

SFTI-1 in a laboratory setting. Consistent and correct use of PPE is the first line of defense

against potential exposure.
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PPE Category Item Specification Rationale

Hand Protection Disposable Gloves

Nitrile or latex,

powder-free. Change

frequently, especially

if contaminated.

Prevents direct skin

contact with SFTI-1.

Powder-free gloves

minimize the risk of

aerosolizing the

compound.

Eye Protection
Safety Glasses or

Goggles

ANSI Z87.1 certified

safety glasses with

side shields or

chemical splash

goggles.

Protects eyes from

accidental splashes of

SFTI-1 solutions or

contact with the

powdered form.

Body Protection Laboratory Coat

Standard, long-

sleeved laboratory

coat.

Protects skin and

personal clothing from

contamination.

Respiratory Protection

Not generally required

for handling solutions.

Use a NIOSH-

approved respirator if

weighing or handling

the powder form and

there is a risk of

inhalation.

A dust mask or a

respirator with a

particulate filter (e.g.,

N95) may be

necessary when

handling the solid

compound to prevent

inhalation.[3] Always

work in a well-

ventilated area or

under a fume hood.[3]

[4]

Handling Procedures
Follow these step-by-step procedures for the safe handling of SFTI-1, from receiving and

storage to experimental use.

Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

leaks. Verify that the product name and quantity match the order.
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Storage: Store SFTI-1 in a cool, dry, and well-ventilated area. For long-term storage, consult

the manufacturer's recommendations, which may include refrigeration or freezing. Keep the

container tightly sealed to prevent degradation.

Preparation of Solutions:

When handling the powdered form, perform all weighing and initial dilutions in a chemical

fume hood or a designated containment area to minimize inhalation risk.

Use a properly calibrated analytical balance.

Add the diluent to the SFTI-1 powder slowly to avoid generating dust.

Ensure the chosen solvent is appropriate for your experimental protocol and compatible

with SFTI-1.

Experimental Use:

Clearly label all solutions containing SFTI-1 with the compound name, concentration, date,

and your initials.

Handle all solutions with care to avoid splashes and aerosol formation.

After handling, wash hands thoroughly with soap and water, even if gloves were worn.

Decontaminate all work surfaces and equipment after each use. A 10% bleach solution

followed by a water rinse is generally effective for deactivating peptides.
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SFTI-1 Laboratory Handling Workflow
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Disposal Plan
Proper disposal of SFTI-1 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance. Follow your institution's guidelines for

chemical and biological waste disposal.

Waste Type Disposal Procedure

Unused SFTI-1 Powder

Dispose of as chemical waste in accordance

with your institution's hazardous waste

management program. Do not discard down the

drain.

SFTI-1 Solutions

Collect in a designated, labeled hazardous

waste container. The container should be

compatible with the solvent used. Do not mix

with incompatible waste streams.

Contaminated Labware

Disposable Items (e.g., pipette tips, tubes):

Place in a designated biohazardous or chemical

waste container. Reusable Items (e.g.,

glassware): Decontaminate by soaking in a 10%

bleach solution for at least 30 minutes, followed

by thorough rinsing with water before washing.

Contaminated PPE

Dispose of used gloves and other contaminated

disposable PPE in the appropriate hazardous

waste stream as designated by your institution's

safety protocols.

In the event of a spill, immediately alert others in the area. For small spills, absorb the material

with an inert absorbent material and place it in a sealed container for disposal. For larger spills,

evacuate the area and contact your institution's environmental health and safety department.

Always wear appropriate PPE during cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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